N-(3,4-difluorophenyl)-1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-1-[[4-[[2-(4-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C26H22F2N4O3/c1-35-21-9-4-17(5-10-21)12-25(33)30-19-6-2-18(3-7-19)14-32-15-24(29-16-32)26(34)31-20-8-11-22(27)23(28)13-20/h2-11,13,15-16H,12,14H2,1H3,(H,30,33)(H,31,34)
• InChI Key: UETNCIVSQLWMRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C26H22F2N4O3
• Molecular Weight: 476.5 g/mol
• CAS No.: 1251684-52-2

Description

N-(3,4-difluorophenyl)-1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C26H22F2N4O3 and its molecular weight is 476.484. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Research involves exploring synthesis methods for compounds with similar structures. For instance, a study by Bhaskar et al. (2019) details the synthesis of a related compound using a 'one-pot' reductive cyclization method (Bhaskar et al., 2019).
• Characterization Techniques : Papers often focus on the structural elucidation of synthesized compounds, utilizing techniques like IR, NMR, and LC-MS for analysis.

Biological and Medicinal Applications

• Antimicrobial Properties : Studies like the one by Incerti et al. (2017) explore the antimicrobial activities of similar compounds, examining their efficacy against various bacterial and fungal species (Incerti et al., 2017).
• Anticonvulsant Activity : Aktürk et al. (2002) researched the anticonvulsant properties of omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives, indicating potential neurological applications (Aktürk et al., 2002).

Advanced Applications

• Antitumor Activities : Zhu (2015) studied imidazole acyl urea derivatives as Raf kinase inhibitors for potential use in cancer treatments (Zhu, 2015).
• Antioxidative Potential : Cindrić et al. (2019) synthesized benzimidazole/benzothiazole-2-carboxamides, assessing their antiproliferative and antioxidative capacities (Cindrić et al., 2019).